Cas no 2228404-86-0 (2-{7-oxabicyclo2.2.1heptan-2-yloxy}ethan-1-amine)

• Product Name: 2-{7-oxabicyclo2.2.1heptan-2-yloxy}ethan-1-amine
• CAS No: 2228404-86-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6570891
• PubChem ID: 165850006
• Update Time: 2025-06-07

2-{7-oxabicyclo2.2.1heptan-2-yloxy}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{7-oxabicyclo2.2.1heptan-2-yloxy}ethan-1-amine
• EN300-1754131
• 2228404-86-0
• 2-{7-oxabicyclo[2.2.1]heptan-2-yloxy}ethan-1-amine

• Inchi： 1S/C8H15NO2/c9-3-4-10-8-5-6-1-2-7(8)11-6/h6-8H,1-5,9H2
• InChI Key： JFTCOPAFMILWIY-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C2)OCCN

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-{7-oxabicyclo2.2.1heptan-2-yloxy}ethan-1-amine

Introduction to 2-{7-oxabicyclo[2.2.1]heptan-2-yloxy}ethan-1-amine (CAS No: 2228404-86-0)

2-{7-oxabicyclo[2.2.1]heptan-2-yloxy}ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228404-86-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex bicyclic ether moiety linked to an amine functional group, has garnered attention due to its structural uniqueness and potential biological activities. The presence of a 7-oxabicyclo[2.2.1]heptan-2-yloxy substituent suggests a rigid, three-membered oxygen-containing ring fused to a five-membered bicyclic system, which may contribute to its stability and interactions with biological targets.

The chemical structure of 2-{7-oxabicyclo[2.2.1]heptan-2-yloxy}ethan-1-amine encompasses a carefully designed scaffold that could be exploited for various pharmacological applications. The compound’s architecture combines elements of both lipophilicity and polarizability, which are critical factors in drug design for optimizing bioavailability and target binding affinity. The amine group at the terminal position provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties for specific therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and potential biological receptors. Studies suggest that the bicyclic core may mimic natural product scaffolds, which are often privileged structures in drug discovery due to their high binding affinity and selectivity. The 7-oxabicyclo[2.2.1]heptan-2-yloxy unit, in particular, has been observed to exhibit favorable pharmacokinetic profiles in preclinical models, potentially enhancing drug-like properties such as solubility and metabolic stability.

In the realm of medicinal chemistry, the synthesis of analogs derived from 2-{7-oxabicyclo[2.2.1]heptan-2-yloxy}ethan-1-amine has been explored as a strategy to identify novel bioactive molecules. Researchers have leveraged the compound’s versatile structure to develop libraries of derivatives for high-throughput screening (HTS) against various disease targets. Preliminary findings indicate that certain modifications at the amine or ether linkage regions can modulate biological activity, offering insights into structure-activity relationships (SAR) that could guide future drug development efforts.

The potential therapeutic applications of CAS No 2228404-86-0 are broad and span multiple areas of medicine. For instance, its structural features may make it a valuable candidate for developing treatments targeting neurological disorders, where rigid heterocyclic scaffolds are often preferred due to their ability to cross the blood-brain barrier efficiently. Additionally, the compound’s ability to engage with protein targets through both hydrophobic and hydrogen bonding interactions suggests its utility in addressing inflammatory conditions or metabolic diseases.

Current research is also investigating the role of 7-oxabicyclo[2.2.1]heptan derivatives in modulating enzyme activity and signal transduction pathways relevant to cancer biology. The unique conformational flexibility provided by the bicyclic system may allow the molecule to interact with allosteric sites on enzymes or receptors, offering an alternative approach to traditional small-molecule inhibitors. Such findings align with the growing trend toward targeted therapies that exploit subtle structural differences to achieve higher selectivity and efficacy.

The synthetic methodologies employed in the preparation of CAS No 2228404-86-0 highlight the intersection of organic chemistry innovation and modern catalytic techniques. Recent publications detail efficient routes involving transition-metal-catalyzed cyclizations and cross-coupling reactions that have enabled scalable production of this complex molecule. These advances not only underscore the synthetic accessibility of related scaffolds but also pave the way for rapid exploration of chemical space in medicinal chemistry programs.

Evaluation of CAS No 2228404-86-0 in vitro has revealed promising interactions with model biological systems, including binding assays that demonstrate high affinity for certain protein targets known to be involved in disease pathways. While comprehensive toxicological assessments are still under way, early safety profiles suggest moderate toxicity at higher concentrations, which is typical for many lead compounds entering later stages of development.

The integration of machine learning tools into drug discovery workflows has further accelerated the investigation of CAS No 2228404-86-0 as a starting point for novel therapeutics. Predictive models trained on large datasets have been used to anticipate potential side effects and optimize physicochemical properties before experimental validation becomes necessary. This interdisciplinary approach underscores how computational methods can complement traditional wet-lab experimentation in modern pharmaceutical research.

Future directions for research on this compound include exploring its role as a chiral building block for enantiopure drugs or as part of multimodal therapeutic strategies that combine small molecules with other therapeutic modalities such as biologics or nanotechnology platforms designed for enhanced delivery systems.